Cas no 878465-96-4 (4-chloro-2-methoxybenzohydrazide)

• Product Name: 4-chloro-2-methoxybenzohydrazide
• CAS No: 878465-96-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD08245268
• CID: 2859277
• PubChem ID: 9361747
• Update Time: 2025-06-08

4-chloro-2-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxybenzohydrazide
• DB-195507
• C80216
• MFCD08245268
• Z175791648
• 4-Chloro-2-methoxybenzoic acid hydrazide
• G58322
• CS-0241989
• 975-317-9
• SCHEMBL4345662
• DKB46596
• AKOS000118031
• EN300-24285
• 878465-96-4

• MDL： MFCD08245268
• Inchi： 1S/C8H9ClN2O2/c1-13-7-4-5(9)2-3-6(7)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： GKGVSXXYKPLIGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NN)=O)=C(C=1)OC

Computed Properties

• Exact Mass: 200.0352552Da
• Monoisotopic Mass: 200.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-chloro-2-methoxybenzohydrazide

4-Chloro-2-Methoxybenzohydrazide: A Comprehensive Overview

The compound with CAS No. 878465-96-4, commonly referred to as 4-chloro-2-methoxybenzohydrazide, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzohydrazide derivatives, which have garnered considerable attention due to their versatile applications in drug discovery, material science, and chemical synthesis. The structure of 4-chloro-2-methoxybenzohydrazide consists of a benzene ring substituted with a chlorine atom at the para position and a methoxy group at the ortho position, along with a hydrazide group (-NHNH2) attached to the benzene ring.

Recent studies have highlighted the potential of benzohydrazide derivatives as promising candidates for various therapeutic applications. For instance, research has demonstrated that 4-chloro-2-methoxybenzohydrazide exhibits significant antioxidant and anti-inflammatory properties, making it a potential lead compound for the development of novel anti-inflammatory drugs. Additionally, this compound has shown moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE), suggesting its potential role in Alzheimer's disease therapy.

The synthesis of 4-chloro-2-methoxybenzohydrazide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the hydrazide group is achieved through a condensation reaction involving hydrazine and an appropriate carbonyl compound. The substitution pattern on the benzene ring plays a crucial role in determining the chemical reactivity and biological activity of the compound. The presence of electron-withdrawing groups like chlorine and electron-donating groups like methoxy exerts significant influence on the electronic properties of the molecule, thereby affecting its reactivity in various chemical reactions.

In terms of physical properties, 4-chloro-2-methoxybenzohydrazide is known to be a crystalline solid with a melting point in the range of 180-190°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions, including nucleophilic substitutions and condensation reactions.

One of the most intriguing aspects of 4-chloro-2-methoxybenzohydrazide is its ability to act as a versatile building block in organic synthesis. Researchers have employed this compound to synthesize a wide range of heterocyclic compounds, including pyridines, pyrimidines, and quinolones, which are of great interest in drug discovery. For example, recent studies have reported the use of 4-chloro-2-methoxybenzohydrazide as a key intermediate in the synthesis of novel quinazoline derivatives that exhibit potent anticancer activity.

The biological activity of 4-chloro-2-methoxybenzohydrazide has been extensively studied in recent years. In vitro assays have revealed that this compound possesses significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism underlying this cytotoxicity appears to involve induction of apoptosis through mitochondrial-dependent pathways. Furthermore, preclinical studies have demonstrated that 4-chloro-2-methoxybenzohydrazide exhibits minimal toxicity towards normal human cells, suggesting its potential as a selective anticancer agent.

In addition to its therapeutic applications, 4-chloro-2-methoxybenzohydrazide has also found utility in materials science. For instance, researchers have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them promising candidates for applications in gas storage, catalysis, and sensing technologies.

The development of efficient synthetic routes for 4-chloro-2-methoxybenzohydrazide has been another area of active research. Traditional methods often involve multi-step procedures that require harsh reaction conditions and lengthy purification steps. However, recent advancements have led to the development of more streamlined and environmentally friendly synthesis protocols. For example, microwave-assisted synthesis has been employed to achieve rapid formation of 4-chloro-2-methoxybenzohydrazide under mild conditions, significantly improving reaction yields and reducing production time.

In conclusion, 4-chloro-2-methoxybenzohydrazide is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with remarkable reactivity and biological activity, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.